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Compound of Interest

Compound Name: 5,10,15-Triphenylcorrole

Cat. No.: B3119093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the structure, properties, and applications
of 5,10,15-Triphenylcorrole (TPCor). It is intended to be a valuable resource for researchers
and professionals in the fields of chemistry, materials science, and drug development.

Introduction

5,10,15-Triphenylcorrole (TPCor) is an aromatic tetrapyrrolic macrocycle that has garnered
significant interest due to its unique electronic, photophysical, and catalytic properties.
Structurally similar to porphyrins but with a contracted core due to a direct pyrrole-pyrrole bond,
corroles exhibit distinct characteristics that make them promising candidates for a variety of
applications, including photodynamic therapy (PDT), catalysis, and organic electronics.[1] This
guide details the fundamental structure of TPCor, its key physicochemical properties,
established experimental protocols for its synthesis and characterization, and its potential
applications in therapeutic and materials science contexts.

Structure and Chemical Identity

5,10,15-Triphenylcorrole is characterized by a core corrin ring substituted with three phenyl
groups at the meso-positions. The presence of three inner nitrogen protons makes the free-
base corrole a trianionic ligand.[2] X-ray crystallographic studies have shown that the corrole
macrocycle in TPCor deviates from planarity, a result of steric hindrance between the hydrogen
atoms within the core.[3]
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Table 1: Chemical and Physical Properties of 5,10,15-Triphenylcorrole

Property Value Reference
CAS Number 246231-45-8 [4]
Molecular Formula C37H26Na4 [4]

Molecular Weight 526.63 g/mol [4]
Appearance Purple solid Chem-Impex

5,10,15-triphenyl-22,24-
IUPAC Name _ _ [4]
dihydro-21H-corrin

Synonyms meso-Triphenylcorrole, TPCor [4]

Spectroscopic and Physicochemical Properties

The electronic absorption spectrum of TPCor is characterized by an intense Soret band in the
400-420 nm region and weaker Q-bands at longer wavelengths. These spectral features are
sensitive to the solvent environment and metalation state of the corrole core.

Table 2: Spectroscopic Properties of 5,10,15-Triphenylcorrole in Dichloromethane

Parameter Value Reference
Soret Band (A_max_) 414-415 nm [5]
Molar Extinction Coefficient (¢) 110,000 M~tcm~t at 415 nm [5]
137,800 M~icm~t at 414 nm [5]
Fluorescence Emission
~640 nm and ~710 nm [5]
(A_em))
Fluorescence Quantum Yield
0.14 [5]

(®_F)

The electrochemical behavior of TPCor is complex, with reduction processes often coupled to
deprotonation of the inner NH protons. The redox potentials are significantly influenced by the
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central metal ion in metallocorroles.

Experimental Protocols
Synthesis of 5,10,15-Triphenylcorrole (One-Pot Method)

A widely used method for the synthesis of TPCor is a one-pot reaction involving the
condensation of pyrrole and benzaldehyde, which is a modification of the Rothemund reaction.

[6]

Materials:

e Pyrrole (freshly distilled)

e Benzaldehyde

e Hydrochloric acid (HCI)

e Methanol (MeOH)

e Chloroform (CHCIs)

e p-Chloranil

Procedure:

 In a suitable reaction flask, dissolve benzaldehyde in methanol.

e Add a large excess of freshly distilled pyrrole to the solution.

o Add aqueous hydrochloric acid to the mixture and stir at room temperature for 3 hours.
» Extract the reaction mixture with chloroform.

» Wash the organic phase twice with water and dry over anhydrous sodium sulfate.
e Dilute the chloroform solution and add p-chloranil.

 Stir the solution at room temperature for 15 minutes.
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e The crude TPCor can be purified by column chromatography on silica gel.

Workflow for the Synthesis of 5,10,15-Triphenylcorrole
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Synthesis Workflow for 5,10,15-Triphenylcorrole.

Characterization Methods

UV-Vis Spectroscopy:
 Instrument: A standard double-beam UV-Vis spectrophotometer.
e Solvent: Dichloromethane (CH2ClIz2) or other suitable non-coordinating solvents.

e Procedure: Prepare a dilute solution of TPCor in the chosen solvent. Record the absorption
spectrum over a range of 300-800 nm.

Fluorescence Spectroscopy:
e Instrument: A spectrofluorometer.
e Solvent: Dichloromethane (CHzCl2).

e Procedure: Excite the sample at the Soret band maximum and record the emission
spectrum. The quantum yield can be determined relative to a standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
 Instrument: A high-field NMR spectrometer (e.g., 300 MHz or higher).
e Solvent: Deuterated chloroform (CDCl3).

o Procedure: Dissolve the TPCor sample in CDCIs and acquire *H and 3C NMR spectra. The
signals for the B-pyrrolic protons are typically found in the downfield region.

Cyclic Voltammetry (CV):
 Instrument: A potentiostat with a three-electrode setup.
e Working Electrode: Glassy carbon or platinum.

e Counter Electrode: Platinum wire.
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» Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgClI.

o Electrolyte: 0.1 M Tetrabutylammonium perchlorate (TBAP) in a non-aqueous solvent like
benzonitrile or dichloromethane.

e Procedure: Deoxygenate the electrolyte solution by bubbling with an inert gas (e.g., argon).
Record the cyclic voltammogram of the TPCor solution at a specific scan rate.

Applications in Drug Development and Research
Photodynamic Therapy (PDT)

Corroles, including TPCor, are effective photosensitizers for PDT. Upon excitation with light of a
specific wavelength, the corrole can transfer energy to molecular oxygen, generating highly
reactive singlet oxygen (*Oz2). This reactive oxygen species can induce oxidative stress and
trigger apoptosis in targeted cancer cells.[7][8]

Mechanism of Corrole-Based Photodynamic Therapy
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Mechanism of Photodynamic Therapy using TPCor.

Catalysis

Metallocorroles, where a metal ion is coordinated within the TPCor macrocycle, have
demonstrated significant catalytic activity in various oxidation reactions. The unique electronic
structure of the corrole ligand can stabilize high-valent metal centers, which are key
intermediates in catalytic cycles. These complexes can catalyze reactions such as epoxidation,
hydroxylation, and cyclopropanation.

Conclusion

5,10,15-Triphenylcorrole is a versatile and highly functional macrocycle with a rich chemistry
and a wide array of potential applications. Its distinct structural and electronic properties make
it a compelling subject for ongoing research in photodynamic therapy, catalysis, and materials
science. This guide provides a foundational understanding of TPCor, offering valuable
information for researchers and professionals seeking to explore its potential in their respective
fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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